Cas no 1314930-97-6 (3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE)

• Product Name: 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE
• CAS No: 1314930-97-6
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• CID: 4588073
• PubChem ID: 55265104
• Update Time: 2025-10-23

3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE Chemical and Physical Properties

Names and Identifiers

• 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE

• Inchi： 1S/C7H10ClNO/c1-7(2,3)5-4-6(8)10-9-5/h4H,1-3H3
• InChI Key： NTOFOPKWYDOUEY-UHFFFAOYSA-N
• SMILES： O1C(Cl)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 159.0450916g/mol
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE

3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE

3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE (CAS No. 1314930-97-6) is a heterocyclic compound with a unique chemical structure that has garnered significant attention in recent years due to its versatile applications and promising properties. This compound belongs to the class of oxazoles, which are five-membered rings consisting of one oxygen and one nitrogen atom. The presence of a tert-butyl group at the 3-position and a chlorine atom at the 5-position imparts distinct electronic and steric properties to the molecule, making it highly functional in various chemical and biological contexts.

The synthesis of 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE involves a multi-step process that typically begins with the preparation of the corresponding oxazole ring. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the oxazole ring while minimizing side reactions. This approach not only enhances yield but also reduces reaction time, making it more suitable for large-scale production.

One of the most notable applications of 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE is in the field of materials science. The compound has been utilized as a building block for constructing advanced materials such as polymers and coordination polymers. Its ability to form stable coordination bonds with metal ions has led to its use in designing porous materials with potential applications in gas storage and catalysis. Recent studies have demonstrated that incorporating 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE into metal-organic frameworks (MOFs) significantly improves their mechanical stability and gas adsorption capacities.

In the pharmaceutical industry, 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, making it a valuable candidate for designing bioactive molecules. For example, researchers have investigated its potential as an anti-inflammatory agent by modifying its substituents to enhance selectivity and potency. Additionally, its ability to act as a template for constructing bioisosteres has opened new avenues for drug design.

The electronic properties of 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE also make it an attractive candidate for optoelectronic applications. Recent studies have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo fluorescence quenching upon interaction with certain analytes has led to its application in sensing technologies. For instance, it has been employed as a fluorescent probe for detecting metal ions in aqueous solutions with high sensitivity and selectivity.

From an environmental perspective, 3-TERT-BUTYL-5-CHLORO-1,2-OXAZOLE has been studied for its role in green chemistry. Its use as a catalyst or catalyst precursor in organic reactions has been reported in several recent publications. For example, researchers have demonstrated that this compound can facilitate the selective oxidation of alcohols under mild conditions, offering a more sustainable alternative to traditional oxidation methods.

In summary, 3-TERT-BUTYL